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Compound of Interest

Compound Name: Ethyl 2-(chlorosulfonyl)acetate

Cat. No.: B1357092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, nomenclature,

properties, synthesis, and reactivity of Ethyl 2-(chlorosulfonyl)acetate. This information is

intended to support researchers and professionals in the fields of chemical synthesis and drug

development.

Chemical Structure and Nomenclature
Ethyl 2-(chlorosulfonyl)acetate is a reactive chemical intermediate. Its structure consists of

an ethyl acetate backbone with a chlorosulfonyl group attached to the alpha-carbon.

IUPAC Name: ethyl 2-(chlorosulfonyl)acetate

Structure:

Molecular Formula: C₄H₇ClO₄S[1][2]

SMILES Code: O=C(OCC)CS(=O)(Cl)=O

Physicochemical Properties
A summary of the key physicochemical properties of Ethyl 2-(chlorosulfonyl)acetate is

provided in the table below. This data is essential for its handling, storage, and application in

experimental settings.
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Property Value Reference

CAS Number 55896-93-0 [1][2]

Molecular Weight 186.61 g/mol [1][2]

Appearance Colorless liquid [3]

Boiling Point 117-118 °C [1][2]

Melting Point 16.2 °C [1][2]

Density 1.049 g/mL at 25 °C [1][2]

Refractive Index (n20/D) 1.371 [1][2]

Storage Temperature 2-8°C, under inert atmosphere

Spectral Data
Detailed spectral data for Ethyl 2-(chlorosulfonyl)acetate is not readily available in the public

domain. However, based on the structure, the following characteristic spectral features can be

anticipated:

Spectroscopy Expected Features

¹H NMR

Signals corresponding to the ethyl group (a

triplet and a quartet) and a singlet for the

methylene group adjacent to the sulfonyl

chloride.

¹³C NMR

Resonances for the carbonyl carbon, the two

carbons of the ethyl group, and the methylene

carbon.

IR Spectroscopy

Strong absorption bands for the carbonyl (C=O)

group, and the S=O stretches of the sulfonyl

chloride group.

Mass Spectrometry

A molecular ion peak and fragmentation

patterns corresponding to the loss of ethoxy,

chlorosulfonyl, and other fragments.
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Note: The absence of publicly available, experimentally verified spectral data necessitates

analysis upon synthesis or acquisition.

Synthesis of Ethyl 2-(chlorosulfonyl)acetate
Two primary synthetic routes for Ethyl 2-(chlorosulfonyl)acetate have been reported.

This method involves the reaction of sodium 2-ethoxy-2-oxoethanesulfonate with a chlorinating

agent like phosphorus pentachloride.

Experimental Protocol (General Overview):

A detailed, step-by-step experimental protocol for this specific reaction is not available in the

reviewed literature. However, a general procedure would involve the following steps:

Reaction Setup: In a reaction vessel equipped with a stirrer and a reflux condenser, sodium

2-ethoxy-2-oxoethanesulfonate is suspended in an inert solvent.

Addition of Chlorinating Agent: Phosphorus pentachloride (PCl₅) is added portion-wise to the

suspension at a controlled temperature, typically around 100 °C.

Reaction: The reaction mixture is heated for a specified period to ensure complete

conversion.

Workup: After cooling, the reaction mixture is carefully treated to remove excess chlorinating

agent and byproducts. This may involve quenching with ice water and extraction with a

suitable organic solvent.

Purification: The crude product is purified by distillation under reduced pressure to yield

Ethyl 2-(chlorosulfonyl)acetate.
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Reactants

Process Product

Sodium 2-ethoxy-2-oxoethanesulfonate

Reaction at 100°C

Phosphorus Pentachloride (PCl5)

Ethyl 2-(chlorosulfonyl)acetate

Reactants

Process Product

Chlorosulfonyl Acetyl Chloride

Esterification

Ethanol

Ethyl 2-(chlorosulfonyl)acetate

Reactants

Process Product

Ethyl 2-(chlorosulfonyl)acetate

Reaction in DCMAniline Derivative

Triethylamine

Arylsulfamoylacetic Acid Ethyl Ester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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